![molecular formula C13H12N4O2 B1331612 7-Benzyl-3-methyl-1H-purine-2,6(3H,7H)-dione CAS No. 56025-86-6](/img/structure/B1331612.png)
7-Benzyl-3-methyl-1H-purine-2,6(3H,7H)-dione
Overview
Description
7-Benzyl-3-methyl-1H-purine-2,6(3H,7H)-dione, also known as BMP-2, is a small molecule that has been studied for its potential for use in various scientific research applications. BMP-2 is a purine derivative that has been found to have a variety of biochemical and physiological effects, including the ability to modulate the activity of certain enzymes and proteins. The structure of BMP-2 is composed of a benzyl group attached to a 3-methyl-1H-purine-2,6(3H,7H)-dione core. BMP-2 has a variety of potential uses in scientific research, and
Scientific Research Applications
Synthesis and Structural Analysis
- New derivatives of 7-benzyl-3-methyl-1H-purine-2,6(3H,7H)-dione have been synthesized, including compounds with 6-purineselenyl and 1,3,4-thiadiazols. These compounds' structures were elucidated using spectroscopic methods and elemental analysis, highlighting the chemical versatility and potential applications in various fields, such as pharmaceuticals and material science (Gobouri, 2020).
Chemical Synthesis Techniques
- Innovative synthesis methods for 7-benzyl-1,3-dimethyl-1H-purine-2,6-diones using different protective groups like thietanyl have been developed. These methods overcome challenges in synthesizing purine derivatives and open up new pathways for creating novel compounds (Khaliullin & Shabalina, 2020).
Receptor Affinity and Pharmacological Evaluation
- Studies on 7-benzyl-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione derivatives have shown potential in modulating serotonin receptors, with applications in developing new psychotropic agents. These compounds have been evaluated for their affinity to 5-HT1A, 5-HT2A, and 5-HT7 receptors, indicating their role in antidepressant and anxiolytic activities (Chłoń-Rzepa et al., 2013).
Anticancer Activity
- Research has been conducted on analogues of 7-benzyl-1H-purine-2,6-diones for their anticancer properties. The synthesized compounds showed significant inhibition activity against certain cancer cell lines, demonstrating the potential of these derivatives in cancer research (Hayallah, 2017).
Adenosine Receptor Antagonism
- Certain derivatives of 7-benzyl-1H-purine-2,6-diones have shown antagonistic activity towards adenosine receptors. This suggests potential applications in developing therapeutics targeting various adenosine receptor subtypes (Baraldi et al., 2005).
Solid-State Studies
- Solid-state studies on methylxanthines related to 7-benzyl-1H-purine-2,6-diones have provided insights into the structural and interaction dynamics of these compounds. This research is crucial for understanding their pharmacological effects and potential therapeutic applications (Latosinska et al., 2014).
properties
IUPAC Name |
7-benzyl-3-methylpurine-2,6-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N4O2/c1-16-11-10(12(18)15-13(16)19)17(8-14-11)7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H,15,18,19) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NGGPQVDOOZWSIG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=O)NC1=O)N(C=N2)CC3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80350671 | |
Record name | 7-Benzyl-3-methylxanthine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80350671 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
56025-86-6 | |
Record name | 7-Benzyl-3-methylxanthine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80350671 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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